Cas no 494862-05-4 (3(2H)-Pyridazinone, 5-[(2-chloroethyl)amino]-2-methyl-)

• Product Name: 3(2H)-Pyridazinone, 5-[(2-chloroethyl)amino]-2-methyl-
• CAS No: 494862-05-4
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• CID: 1523077
• Update Time: 2024-08-24

3(2H)-Pyridazinone, 5-[(2-chloroethyl)amino]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 5-[(2-chloroethyl)amino]-2-methyl-

• Inchi： 1S/C7H10ClN3O/c1-11-7(12)4-6(5-10-11)9-3-2-8/h4-5,9H,2-3H2,1H3
• InChI Key： XVSMBDXNNHMUOE-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)N=CC(NCCCl)=C1

Computed Properties

• Exact Mass: 187.0514

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 300.9±52.0 °C(Predicted)
• PSA: 44.7
• pka: 0.23±0.20(Predicted)